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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722 Get Quote

Essential Safety and Handling Guide for 1-
Pyrenesulfonic Acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of 1-Pyrenesulfonic acid. Adherence to these procedures is essential to ensure a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Pyrenesulfonic acid is classified as a corrosive substance that can cause severe skin burns

and eye damage. Inhalation of dust may also cause respiratory irritation. It is imperative to use

appropriate Personal Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes of

solutions and airborne dust

particles that can cause severe

eye damage.

Skin Protection

- Gloves: Butyl or nitrile rubber

gloves. Regularly inspect for

signs of degradation or

punctures. - Lab Coat: A

chemical-resistant lab coat or

apron over a standard lab

coat.

Prevents direct contact with

the skin, which can lead to

severe burns.[1]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate acid gas

cartridge and a P100 filter

should be used when handling

the powder outside of a

certified chemical fume hood,

or if dust is generated.

Protects the respiratory tract

from irritation and potential

damage from inhaling fine

particles of the acid.

Quantitative Data Summary
Below is a summary of the known quantitative data for 1-Pyrenesulfonic acid.
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Property Value Source

Molecular Formula C₁₆H₁₀O₃S [2][3]

Molecular Weight
282.31 g/mol (anhydrous

basis)
[2][3]

Melting Point 125-129 °C

Solubility
Soluble in DMSO (250 mg/10

mL).

GHS Hazard Code
H314: Causes severe skin

burns and eye damage.

Storage Class
8A - Combustible corrosive

hazardous materials.

Occupational Exposure Limits (OELs): To date, no specific Occupational Exposure Limits

(OELs) have been established for 1-Pyrenesulfonic acid.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 1-Pyrenesulfonic acid is crucial for safety. The following

workflow outlines the key steps.
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Workflow for Handling 1-Pyrenesulfonic Acid

Preparation

Handling

Cleanup & Storage

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Solid in Fume Hood

Proceed to Handling

Slowly Add Acid to Solvent

Conduct Experiment

Decontaminate Glassware and Surfaces

Experiment Complete

Store in a Cool, Dry, Ventilated Area

Segregate Waste

For Waste

Label Hazardous Waste Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Pyrenesulfonic acid.
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Step-by-Step Experimental Protocol
Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Pyrenesulfonic acid.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Prepare Work Area: Ensure that a certified chemical fume hood is used for all manipulations

of solid 1-Pyrenesulfonic acid and its concentrated solutions. The work area should be

clean and free of incompatible materials.

Handling and Experimentation:

Weighing: Carefully weigh the solid 1-Pyrenesulfonic acid in the chemical fume hood to

prevent the inhalation of any dust.

Solution Preparation: When preparing solutions, always add the 1-Pyrenesulfonic acid
slowly to the solvent with stirring. Never add solvent to the acid, as this can cause a violent

exothermic reaction.

Conduct Experiment: Perform all experimental procedures within the fume hood.

Cleanup and Storage:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into

contact with 1-Pyrenesulfonic acid.

Storage: Store 1-Pyrenesulfonic acid in a tightly sealed, properly labeled container. The

storage area should be cool, dry, and well-ventilated, away from incompatible materials.

Disposal Plan
Proper disposal of 1-Pyrenesulfonic acid and its waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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All solid waste (e.g., contaminated gloves, weigh paper) and liquid waste containing 1-
Pyrenesulfonic acid must be collected in separate, designated hazardous waste

containers.

Do not mix sulfonic acid waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "1-Pyrenesulfonic Acid".

Keep a log of the contents and their approximate concentrations.

Final Disposal:

Waste containing 1-Pyrenesulfonic acid should be disposed of through a licensed

hazardous waste disposal company.

Contact your institution's EHS department to arrange for a scheduled waste pickup.

Empty containers that held 1-Pyrenesulfonic acid should be triple-rinsed with an

appropriate solvent. The rinsate should be collected as hazardous waste. After rinsing, the

container can typically be disposed of as regular waste, but confirm this with your local EHS

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-
Pyrenesulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206722#personal-protective-equipment-for-
handling-1-pyrenesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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